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Introduction

Flavipin, a low molecular weight phenolic compound (1,2-diformyl-4,5,6-trihydroxy-3-
methylbenzene), is a secondary metabolite produced by a variety of fungi, including species of
Aspergillus, Chaetomium, and Epicoccum.[1][2] Initially identified for its antifungal properties,
recent research has unveiled a broader spectrum of biological activities, positioning flavipin as
a molecule of significant interest for therapeutic applications. This technical guide provides an
in-depth overview of flavipin's biosynthesis, its diverse biological roles, and the underlying
mechanisms of action, with a focus on quantitative data and detailed experimental
methodologies to support further research and development.

Biosynthesis and Regulation

The biosynthesis of flavipin in fungi is a complex process, intricately regulated by a
hierarchical network of genes. While the complete pathway is still under investigation, it is
understood to be derived from the polyketide pathway, with orsellinic acid being a key
precursor.[3] The production of flavipin, like many other fungal secondary metabolites, is
governed by global regulatory networks that respond to environmental cues.

Key regulatory elements include the Velvet complex and the global regulator LaeA. The Velvet
complex, a heterotrimeric protein complex typically composed of VeA, VelB, and LaeA, plays a
crucial role in coordinating secondary metabolism with fungal development in response to light
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and other environmental signals.[4][5][6][7][8][9] LaeA, a methyltransferase, is a master
regulator that activates the expression of numerous secondary metabolite gene clusters.[10]
[11][12][13][14] Environmental factors such as temperature, pH, and nutrient availability also
significantly influence the production of flavipin.[5][14] For instance, optimal production of
flavipin by Aspergillus terreus has been observed at a pH of 7 and a temperature of 25°C.

Regulatory Pathway of Flavipin Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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